Cas no 2172505-96-1 (7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine)

• Product Name: 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• CAS No: 2172505-96-1
• MF: C₁₄H₁₆F₃N
• MW: 255.278754234314
• CID: 6082606
• PubChem ID: 165530087
• Update Time: 2025-10-28

7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine
• EN300-1458090
• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-amine
• 2172505-96-1

• Inchi： 1S/C14H16F3N/c15-14(16,17)9-2-3-10-11(8-9)13(5-1-6-13)7-4-12(10)18/h2-3,8,12H,1,4-7,18H2
• InChI Key： LFHOCQRLGOMJEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CCC3(C=2C=1)CCC3)N)(F)F

Computed Properties

• Exact Mass: 255.12348400g/mol
• Monoisotopic Mass: 255.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine

7'-(Trifluoromethyl)-3',4'-Dihydro-2'H-Spirocyclobutane-1,1'-Naphthalene-4'-Amine: A Comprehensive Overview

The compound 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine, also known by its CAS number 2172505-96-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings connected by a single atom, in this case, a carbon atom. The molecule's structure incorporates a naphthalene system fused with a cyclobutane ring, making it a unique example of spirocyclic architecture.

The presence of the trifluoromethyl group at the 7' position introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of trifluoromethyl groups in modulating the pharmacokinetic properties of molecules, such as increasing lipophilicity and enhancing metabolic stability. These properties make 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine an attractive candidate for drug discovery programs targeting various therapeutic areas.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. Researchers have demonstrated that spirocyclic systems can serve as versatile platforms for constructing bioactive molecules. For instance, the naphthalene moiety in this compound can be further functionalized to introduce additional substituents that enhance its binding affinity to specific biological targets. Recent advancements in click chemistry and other modular synthesis techniques have further expanded the possibilities for modifying this compound to suit specific applications.

The synthesis of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent introduction of the trifluoromethyl group via electrophilic substitution or other fluorination methods. The development of efficient and scalable synthetic routes for this compound remains an active area of research, driven by its growing demand in both academic and industrial settings.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential modulator of G-protein coupled receptors (GPCRs). GPCRs are a family of membrane-bound proteins that play critical roles in cellular signaling and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and cancer. The ability of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine to interact with these receptors suggests that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid spirocyclic structure and the electron-withdrawing trifluoromethyl group contribute to unique electronic properties that could be harnessed in the development of advanced materials, such as organic semiconductors or light-emitting diodes (LEDs). Recent breakthroughs in computational chemistry have enabled researchers to predict and optimize these properties with unprecedented accuracy, further enhancing the compound's versatility.

Despite its numerous advantages, there are challenges associated with working with this compound. Its complex structure can make it difficult to handle and store under standard laboratory conditions. Additionally, the synthesis process requires precise control over reaction conditions to ensure high yields and purity. However, ongoing advancements in chemical engineering and automation are helping to address these challenges, making large-scale production more feasible.

In conclusion, 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-amine is a fascinating molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a valuable tool for researchers in both academia and industry. As our understanding of its properties continues to grow, so too will its potential impact on fields ranging from drug discovery to materials science.